Clotrimazole

• IUPAC Name: 1-[(2-chlorophenyl)-diphenylmethyl]imidazole
• InChI: InChI=1S/C22H17ClN2/c23-21-14-8-7-13-20(21)22(25-16-15-24-17-25,18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-17H
• InChI Key: VNFPBHJOKIVQEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3Cl)N4C=CN=C4
• Molecular Formula: C22H17ClN2
• DSSTOX Substance ID: DTXSID7029871
• Molecular Weight: 344.8 g/mol
• Physical Description: Solid
• Solubility: 3.7 [ug/mL] (The mean of the results at pH 7.4), SOL IN ACETONE, CHLOROFORM, ETHYL ACETATE; SLIGHTLY SOL IN WATER, BENZENE, TOLUENE, Freely soluble in alcohol; soluble in polyethylene glycol 400, Slightly soluble in ether
• Mechanism of Action: Clotrimazole acts primarily by damaging the permeability barrier in the cell membrane of fungi. Clotrimazole causes inhibition of ergosterol biosynthesis, an essential constituent of fungal cell membranes. If ergosterol synthesis is either completely or partially inhibited, the cell is no longer able to construct an intact and functional cell membrane,. Because ergosterol directly promotes the growth of fungal cells in a hormone‐like fashion, rapid onset of the above events leads to dose-dependent inhibition of fungal growth. Though decreased ergosterol, due to the inhibition of lanosterol 14-demethylase (also known as _CYP51_) is accepted to be primarily responsible for the antimycotic properties of clotrimazole, this drug also shows other pharmacological effects. These include the inhibition of sarcoplasmic reticulum Ca2+‐ATPase, depletion of intracellular calcium, and blocking of calcium‐dependent potassium channels and voltage‐dependent calcium channels. The action of clotrimazole on these targets accounts for other effects of this drug that are separate from its antimycotic activities., Clotrimazole exerts its antifungal activity by altering cell membrane permeability, apparently by binding with phospholipids in the fungal cell membrane. In contrast to polyene antibiotics (eg, amphotericin B), the action of clotrimazole is less dependent on the sterol content of the cell membrane. As a result of alteration of permeability, the cell membrane is unable to function as a selective barrier, and potassium and other cellular constituents are lost.
• Color/Form: Crystals, White to pale yellow crystalline powder
• CAS RN: 23593-75-1
• Melting Point: 147-149 °C, 148 °C

Description

Clotrimazole is a broad-spectrum antifungal agent mainly used for the treatment of Candida albicans and other fungal infections. It is a synthetic, azole antimycotic, and is widely used as a topical treatment for various skin conditions. It displays fungistatic antimycotic activity by targeting the biosynthesis of ergosterol, thereby inhibiting fungal growth.

Synthesis Analysis

The synthesis of Clotrimazole involves reacting 2-chlorotriphenylmethylchloride with imidazole in the presence of triethylamine. Another method involves the use of 2-chloro-benzenemethanol, aniline, nitromethane, and cuprous chloride.

Molecular Structure Analysis

The molecular formula of Clotrimazole is C22H17ClN2, and its molecular weight is 344.8 g/mol. It contains four aromatic rings bonded to a tetrahedral (sp3 hybridized) carbon atom.

Chemical Reactions Analysis

Clotrimazole’s chemical reactions mainly involve its interaction with the fungal cell membrane. It impairs the biosynthesis of ergosterol, a critical component of the fungal cell membrane, by inhibiting the P450 enzyme lanosterol 14-alpha demethylase.

Physical And Chemical Properties Analysis

Clotrimazole is a solid at room temperature. It has a molecular weight of 344.84 and a molecular formula of C22H17ClN2. It is soluble in DMSO.

Scientific Research Applications

Antifungal Treatment

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Inhibition of Ergosterol Biosynthesis

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Treatment of Sickle Cell Disease

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Antimalarial Activity

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Anticancer Activity

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Treatment of Metronidazole-Resistant Trichomoniasis

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Activity Against Gram-Positive Bacteria

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Antimicrobial Activity

Clotrimazole shows antimicrobial activity for S. aureus MRSA, and in infections found in dogs with S. pseudintermedius and S. .

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Mechanism of Action

Target of Action

Clotrimazole is a broad-spectrum antimycotic drug that primarily targets the biosynthesis of ergosterol , a critical component of fungal cell membranes . It specifically targets the enzyme lanosterol 14-α-demethylase , which is responsible for the conversion of lanosterol to 4,4-dimethyl-ergostrienol . This enzyme is a common target of azole drugs .

Mode of Action

Clotrimazole operates by inhibiting the growth of individual Candida or fungal cells by altering the permeability of the fungal cell wall . It impairs the biosynthesis of ergosterol, an essential constituent of fungal cell membranes, by inhibiting the P450 enzyme lanosterol 14-alpha demethylase . This inhibition of ergosterol biosynthesis results in a damaged permeability barrier in the cell membrane of fungi .

Biochemical Pathways

The primary biochemical pathway affected by clotrimazole is the ergosterol biosynthesis pathway . By inhibiting the enzyme lanosterol 14-α-demethylase, clotrimazole disrupts the conversion of lanosterol to ergosterol, thereby inhibiting fungal growth . In addition to its antifungal activity, clotrimazole has been found to operate through multifaceted pathways, including the inhibition of Ca2±dependent K+ channels, suppression of glycolysis-related enzymes, and modulation of the ERK-p65 signaling cascade .

Pharmacokinetics

Clotrimazole is rapidly metabolized following oral and intravenous administration . It has poor absorption by mouth (lozenge), and negligible absorption through intact skin (topical) . Its protein binding is around 90%, and it is metabolized in the liver . The elimination half-life of clotrimazole is approximately 2 hours . Fungicidal concentrations of clotrimazole in vaginal fluid can be found up to 3 days after application of one vaginal tablet containing 500 mg . In contrast, clotrimazole plasma levels were lower than 0.01 µg/ml, demonstrating that clotrimazole is rapidly metabolized .

Result of Action

The primary result of clotrimazole’s action is the inhibition of fungal growth by damaging the permeability barrier in the cell membrane of fungi . This leads to a significant reduction in fungal cell viability . In addition to its antifungal effects, clotrimazole has shown potential in cancer therapy, particularly in addressing bladder and prostate cancers . It has been found to significantly diminish cancer cell viability .

Action Environment

Clotrimazole is considered to be chemically peculiar and nonbiodegradable in the environment (i.e., half-life of more than 60 days), and is therefore considered to be a persistent chemical . This suggests that environmental factors such as temperature, pH, and presence of other chemicals could potentially influence the action, efficacy, and stability of clotrimazole.

Future Directions

Clotrimazole has become a drug of interest against several other diseases such as sickle cell disease, malaria, and some cancers. It has also been combined with other molecules, such as metals, to produce clotrimazole complexes that show improved pharmacological efficacy. Moreover, several new, modified-release pharmaceutical formulations are also undergoing development.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

A mixture of toluene (20 ml), triphenyl phosphite (2.07 g, 6.7 mmole), imidazole (1.09 g, 16 mmole) and o-chlorophenyldiphenylmethanol (2.95 g, 10 mmole) obtained in Example 1 (B) was refluxed for 4 hours. The reaction mixture was treated in the same manner as in Example 3 to give 2.80 g of 1-(o-chlorophenyldiphenylmethyl)imidazole. Yield, 81%. M.P., 142°-143° C.

Synthesis routes and methods V

Procedure details

A mixture of methyl isobutyl ketone (60 ml), diphenyl phosphite (13.1 g), imidazole (5.44 g) and o-chlorophenyldiphenylmethanol (11.78 g) obtained in Example 1 (B) was heated at 85° C. for 4 hours. To the reaction mixture, a 10% aqueous sodium hydroxide solution (110 g) was added, and the mixture was refluxed for 1 hour. After cooling to room temperature, the organic layer was separated, washed with water and concentrated to dryness under reduced pressure to give 13.8 g of 1-(o-chlorophenyldiphenylmethyl)imidazole. Yield, 100%. M.P., 138°-142° C. Recrystallization from methyl isobutyl ketone gave 12.3 g of the pure compound. Yield, 89%. M.P., 142°-143° C.

Q & A

Q1: What is the primary mechanism of action of clotrimazole?

A1: Clotrimazole exerts its fungistatic activity by inhibiting the biosynthesis of ergosterol, a crucial component of the fungal cell membrane. [] This disruption in ergosterol synthesis compromises membrane integrity and function, ultimately inhibiting fungal growth.

Q2: How does clotrimazole specifically target ergosterol synthesis?

A2: Clotrimazole inhibits the enzyme 14α-demethylase, a cytochrome P450 enzyme (CYP450) essential for the conversion of lanosterol to ergosterol. []

Q3: Are there any other cellular targets or pathways affected by clotrimazole?

A3: Beyond its antifungal effects, clotrimazole has been shown to impact various cellular processes, including:

• Melanogenesis: Clotrimazole inhibits melanin production by promoting the proteasomal degradation of tyrosinase, an enzyme crucial for melanin synthesis. This degradation is mediated by the activation of ERK and Akt signaling pathways. []
• Calcium Signaling: Clotrimazole inhibits intermediate-conductance Ca2+-activated K+ (IK) channels. [] This inhibition leads to increased intracellular calcium levels ([Ca2+]i), ultimately inducing apoptosis in acute myeloid leukemia cells. []
• Multidrug Resistance: Clotrimazole activates p38 mitogen-activated protein kinase (MAPK), which subsequently activates the multidrug resistance-associated protein 3 (MRP3) through a novel transcriptional element. [] MRP3, a transporter protein, plays a role in drug efflux from cells.

Q4: Does clotrimazole's interaction with CYP450 enzymes have any implications for its use alongside other medications?

A4: Yes, clotrimazole's ability to inhibit CYP450 enzymes can potentially lead to drug interactions. For instance, co-administration of clotrimazole with albendazole, an anthelmintic drug, alters albendazole's metabolism. [] In vitro studies demonstrated that clotrimazole inhibits the formation of albendazole sulfone (the inactive metabolite), leading to a higher ratio of the active metabolite, albendazole sulfoxide, in the system. [] This interaction highlights the importance of considering potential drug interactions when using clotrimazole with other medications.

Q5: What is the molecular formula and weight of clotrimazole?

A5: The molecular formula of clotrimazole is C22H17ClN2, and its molecular weight is 344.84 g/mol.

Q6: What spectroscopic techniques are typically employed to characterize clotrimazole?

A6: Various spectroscopic methods, including UV-Vis spectrophotometry, infrared (IR) spectroscopy, and high-performance liquid chromatography (HPLC) coupled with various detectors, are commonly employed for the characterization and quantification of clotrimazole. [, , , ]

Q7: How stable is clotrimazole under different storage conditions?

A7: The stability of clotrimazole can be influenced by factors such as temperature, humidity, and exposure to light. To assess its stability, studies have subjected clotrimazole to various stress conditions, including acid-base hydrolysis, oxidation, and thermal degradation. []

Q8: What are some formulation strategies used to improve the stability, solubility, or bioavailability of clotrimazole?

A8: Clotrimazole's low water solubility can hinder its effectiveness. To address this, researchers have explored various formulation approaches, including:

• Liposomes: Liposomal formulations encapsulate clotrimazole within lipid bilayers, enhancing its solubility and potentially improving its delivery to target sites. []
• Cubosomes: These cubic lipid-based nanoparticles offer another strategy to enhance clotrimazole's solubility and skin retention, potentially improving its topical delivery. []
• Ethosomes: Ethosomes are lipid vesicles containing relatively high ethanol concentrations. This formulation approach has been investigated for the development of clotrimazole formulations for preventing and treating rabbit dermatomycosis. []
• Nanocrystals: Reducing clotrimazole's particle size to the nanometer range enhances its dissolution rate and potentially improves its bioavailability. []

Q9: How do these formulations enhance clotrimazole's therapeutic efficacy?

A9: These formulations primarily improve clotrimazole's delivery to the target site, whether it be the skin or a specific organ. For example, in the case of cutaneous candidiasis, nanocrystal-based nanogels have shown improved clotrimazole retention within different skin layers. [] This enhanced retention potentially leads to prolonged drug release and improved therapeutic efficacy.

Q10: How do structural modifications to the clotrimazole molecule influence its antifungal activity?

A10: While this specific question hasn't been directly addressed in the provided research, it is known that modifications to the imidazole ring or the substituents attached to it can significantly affect antifungal activity, potency, and spectrum of activity.

Q11: What types of in vitro studies are conducted to evaluate clotrimazole's efficacy?

A11: In vitro studies typically involve:

• Antifungal Susceptibility Testing: The minimum inhibitory concentration (MIC) of clotrimazole against various Candida species is routinely determined to assess its potency. [, , ]
• Biofilm Inhibition and Eradication Assays: Clotrimazole's effectiveness against Candida biofilms, a more resistant form of infection, is evaluated using specific assays that measure the metabolic activity and viability of biofilms. []

Q12: What about in vivo studies? What models are used to assess clotrimazole's efficacy?

A12: Animal models, particularly guinea pigs and rabbits, are frequently used to evaluate clotrimazole's efficacy in treating dermatophytosis and keratitis, respectively. [, ] For instance, researchers have investigated the efficacy of clotrimazole in a rabbit model of Candida albicans keratitis, where the drug's impact on corneal ulcers and related complications is assessed. []

Q13: Have there been any clinical trials comparing the efficacy of clotrimazole with other antifungal agents?

A13: Yes, several clinical trials have been conducted to evaluate clotrimazole's effectiveness compared to other antifungal treatments:

• Clotrimazole vs. Fluconazole for Vulvovaginal Candidiasis: Studies have compared the efficacy and tolerability of clotrimazole vaginal tablets and fluconazole oral tablets in treating vulvovaginal candidiasis. [, ]
• Clotrimazole vs. Econazole for Vaginal Candidiasis: A multicenter study compared the efficacy and tolerability of clotrimazole vaginal tablets and econazole vaginal ovules in treating vaginal candidiasis. []
• Clotrimazole vs. Terbinafine for Tinea Pedis: Researchers have compared the effectiveness of clotrimazole solution and terbinafine solution in treating interdigital tinea pedis. []

Q14: Is there evidence of emerging resistance to clotrimazole?

A14: While clotrimazole has been a mainstay in antifungal therapy, there have been reports of increasing resistance, particularly among specific Candida species. [] A study analyzing the susceptibility of Candida spp. to clotrimazole over two decades (1999-2018) found a small percentage of isolates exhibiting elevated MICs. [] This observation emphasizes the need for continuous monitoring of antifungal susceptibility patterns to guide appropriate treatment strategies.

Q15: What mechanisms contribute to clotrimazole resistance?

A15: While the exact mechanisms can vary between fungal species, common mechanisms of azole resistance in Candida spp., which can apply to clotrimazole, include:

• Biofilm formation: Candida biofilms exhibit reduced susceptibility to antifungal agents, including clotrimazole. []

Q16: What is the environmental fate of clotrimazole?

A16: Clotrimazole can enter the environment through wastewater, as it is not completely removed during sewage treatment. [] Studies have investigated its persistence and degradation pathways in soil, demonstrating that it is dissipated at rates influenced by soil texture and temperature. [] The formation of non-extractable residues and the transformation product (2-chlorophenyl)diphenylmethanol were observed during clotrimazole dissipation. []

Q17: Does clotrimazole pose any risks to aquatic organisms?

A17: Research has shown that clotrimazole can inhibit cytochrome P4501A activity in fish, potentially affecting their ability to metabolize certain compounds, including pollutants like benzo[a]pyrene. [] This inhibition can lead to higher bioconcentration of these pollutants in fish, raising concerns about potential ecological impacts.

Q18: Are there any strategies to mitigate the potential environmental risks associated with clotrimazole?

A18: While specific mitigation strategies are not discussed in the provided research, responsible disposal of unused medications and exploring advanced wastewater treatment technologies could help minimize clotrimazole release into the environment.

Q19: What are some common analytical methods used to quantify clotrimazole in pharmaceutical formulations?

A19: High-performance thin-layer chromatography (HPTLC) [] and high-performance liquid chromatography (HPLC) are frequently used to determine clotrimazole concentrations in various formulations. [] These methods are often coupled with UV-Vis detectors for quantification.

Q20: What is the importance of analytical method validation in the context of clotrimazole analysis?

A20: Analytical method validation is critical to ensure that the method employed for clotrimazole analysis is accurate, precise, and specific. [] This validation process involves assessing parameters like linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), robustness, and system suitability. [, ] Validated methods ensure reliable and consistent results, crucial for quality control and assurance in pharmaceutical development and manufacturing.

Q21: Has clotrimazole been investigated for any other therapeutic applications besides its antifungal use?

A21: Yes, clotrimazole has shown promise in preclinical studies for other applications:

• Anticancer Activity: Clotrimazole exhibits anti-proliferative and pro-apoptotic effects on various cancer cell lines, including breast cancer cells. [] Research suggests that it preferentially targets cancer cells' metabolism, potentially by interfering with glycolysis. []

Q22: Are there any natural alternatives to clotrimazole being explored for antifungal applications?

A22: Yes, research has focused on evaluating the efficacy of natural compounds like coconut oil [, ] and propolis [] against Candida albicans. While these natural alternatives show some promise, their efficacy is often lower than that of clotrimazole. Further research is needed to determine their potential as viable alternatives to traditional antifungal agents.